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Compound of Interest

Compound Name: 1,3,5-Triethynylbenzene

Cat. No.: B1295396 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemicals is paramount. This document provides immediate, essential safety and

logistical information for 1,3,5-Triethynylbenzene, including operational and disposal plans, to

foster a secure laboratory environment.

Physicochemical and Hazard Data
1,3,5-Triethynylbenzene is a flammable solid that can cause skin, eye, and respiratory

irritation.[1][2][3] It is harmful if inhaled or comes into contact with skin and may cause lung

damage if swallowed.[1] The following table summarizes its key physicochemical and hazard

data.
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Property Value Source(s)

Molecular Formula C₁₂H₆ [3][4][5]

Molecular Weight 150.18 g/mol [3][4][5]

Appearance Solid [4]

Melting Point 86-91 °C (decomposition) [4][6]

Boiling Point 272.3 °C at 760 mmHg [3]

Flash Point 107.6 °C [3]

Solubility
Soluble in methanol; Insoluble

in water
[3]

Hazard Classifications

Flammable solid (H228),

Causes serious eye irritation

(H319), Causes skin irritation

(H315), May cause respiratory

irritation (H335)

[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 1,3,5-Triethynylbenzene. The

following table outlines the required PPE.
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Body Part Recommended Protection Source(s)

Eyes/Face

Safety spectacles or goggles.

For larger quantities, a full face

mask is recommended.

[1]

Skin

Chemical-resistant gloves

(e.g., rubber gloves) and

protective clothing. For larger

quantities, full arm, body, and

face protection is advised.

[1]

Respiratory

All handling operations should

be carried out in an efficient

fume hood or an equivalent

system to avoid inhalation.[1] If

exposure limits are exceeded,

a NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particulates

filter conforming to EN 143

should be used.

[7]

Operational Plan: Step-by-Step Handling
Procedures
All operations involving 1,3,5-Triethynylbenzene should be conducted by personnel trained in

handling potentially hazardous materials.[1]

1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is used for all manipulations.[1]

Verify that an emergency eyewash station and safety shower are readily accessible.

Remove all sources of ignition from the handling area, as the substance is flammable.[2][3]

This includes open flames, hot surfaces, and sparks.[2]
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Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[2][3]

2. Weighing and Transfer:

When weighing, do so within the fume hood to minimize exposure to dust.

Use non-sparking tools for all transfers.[8]

Keep containers tightly sealed when not in use.[1][3]

3. Dissolution:

If preparing a solution, add the solid to the solvent slowly while stirring in a closed system or

under an inert atmosphere if the reaction is sensitive to air or moisture.

The compound is soluble in methanol.[3]

Storage and Incompatibilities
Store 1,3,5-Triethynylbenzene in tightly sealed containers in a cool, dry, and well-ventilated

place.[1][7][9]

Protect from moisture.[1]

Store away from incompatible materials such as acids, oxidizing agents, alkali metals, and

halogens.[1]

Disposal Plan
All waste containing 1,3,5-Triethynylbenzene must be treated as hazardous waste.[3]

Dispose of this material and its container through an approved waste disposal contractor, in

full accordance with local, state, and federal regulations.[1][9]

Do not dispose of down the drain or into the environment.[1][10]
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Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to render it unusable before disposal in a sanitary landfill.[8]

Emergency Procedures
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Situation Action Source(s)

Eye Contact

Immediately rinse with plenty

of water for at least 15

minutes, including under the

eyelids.[7] Remove contact

lenses if present and easy to

do.[2] Seek medical attention.

[1][3]

Skin Contact

Remove contaminated

clothing.[1] Wash the affected

area immediately with soap

and plenty of water for at least

15 minutes.[7] If skin irritation

persists, seek medical

attention.

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. Seek medical

attention.[1]

Ingestion

Rinse out the mouth and drink

plenty of water.[1] Do NOT

induce vomiting.[10] Seek

immediate medical attention.

Spill

Evacuate personnel and move

upwind.[2] Remove all ignition

sources.[2] Absorb the spill

with an inert material such as

vermiculite, dry earth, or sand

and transfer to a sealed

container for disposal.[1][11]

Use non-sparking tools for

cleanup.[2]

Fire Use carbon dioxide, dry

powder, or alcohol-resistant
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foam to extinguish.[1][2]

Water-based extinguishers

should generally not be used

for fires involving organic

materials.[1] Wear self-

contained breathing apparatus

and full protective clothing.[1]

Workflow for Safe Handling of 1,3,5-Triethynylbenzene
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A logical workflow for the safe handling of 1,3,5-Triethynylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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